Cas no 5470-67-7 (Hexanoic acid, 4-nitro-)

Hexanoic acid, 4-nitro- structure
Hexanoic acid, 4-nitro- structure
Product name:Hexanoic acid, 4-nitro-
CAS No:5470-67-7
MF:C6H11NO4
MW:161.15584
CID:380636
PubChem ID:231543

Hexanoic acid, 4-nitro- Chemical and Physical Properties

Names and Identifiers

    • Hexanoic acid, 4-nitro-
    • 4-nitrohexanoic acid
    • 4-nitro-hexanoic acid
    • 4-Nitro-hexansaeure
    • AC1L5LXE
    • AC1Q1WOQ
    • AR-1G3979
    • CTK1H4164
    • NSC27965
    • NSC 27965
    • SCHEMBL8371518
    • NSC-27965
    • DTXSID90282777
    • 5470-67-7
    • Inchi: InChI=1S/C6H11NO4/c1-2-5(7(10)11)3-4-6(8)9/h5H,2-4H2,1H3,(H,8,9)
    • InChI Key: QKOABJZSJDIUKW-UHFFFAOYSA-N
    • SMILES: CCC(CCC(=O)O)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 161.06883
  • Monoisotopic Mass: 161.069
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 4
  • Complexity: 151
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 83.1Ų
  • XLogP3: 0.8

Experimental Properties

  • Density: 1.19
  • Boiling Point: 315.6°C at 760 mmHg
  • Flash Point: 142.4°C
  • Refractive Index: 1.464
  • PSA: 80.44
  • LogP: 1.42970

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